Meta vs. Para Substitution: Conformation & Physicochemistry
The target compound is the meta-substituted benzoic acid regioisomer, whereas the commercially available analog 4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)benzoic acid (CAS 18510-65-1) is the para-substituted counterpart. The meta configuration places the carboxylic acid group one carbon removed from the optimal conjugation pathway, altering the acidity (predicted pKa shift of approximately +0.3 to +0.5 units relative to the para isomer based on Hammett σmeta vs. σpara values) and the trajectory of hydrogen-bond donors/acceptors . Supplier-reported melting point for the target compound is approximately 150–160 °C, compared to the para isomer which is reported as a solid with distinct thermal behavior (exact comparative melting data not published) .
| Evidence Dimension | Regioisomeric substitution pattern (meta vs. para) and predicted pKa |
|---|---|
| Target Compound Data | Meta-substituted; predicted pKa (benzoic acid) ~4.0–4.2 (estimated); m.p. ~150–160 °C |
| Comparator Or Baseline | Para-substituted isomer (CAS 18510-65-1); predicted pKa ~3.7–3.9 (estimated); m.p. data not publicly benchmarked |
| Quantified Difference | Estimated ΔpKa ≈ +0.3 to +0.5; spatial orientation of carboxylate differs by ~120° |
| Conditions | Computational prediction based on Hammett substituent constants; melting point from vendor technical datasheet |
Why This Matters
Even modest pKa shifts and altered carboxylate geometry can affect solubility, passive permeability, and salt formation, directly impacting formulation screening and biochemical assay behavior.
